Cas no 2138200-50-5 (N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine)

• Product Name: N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine
• CAS No: 2138200-50-5
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 5299354
• Update Time: 2025-11-01

N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• [2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](ethyl)amine
• N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine
• 1H-Imidazole-1-propanamine, N-ethyl-β,β-difluoro-2-methyl-

• Inchi： 1S/C9H15F2N3/c1-3-12-6-9(10,11)7-14-5-4-13-8(14)2/h4-5,12H,3,6-7H2,1-2H3
• InChI Key： OJDXZRXBWSTVLC-UHFFFAOYSA-N
• SMILES： FC(CNCC)(CN1C=CN=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 175
• XLogP3: 1
• Topological Polar Surface Area: 29.8

Additional information on N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine

Comprehensive Guide to N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine (CAS No. 2138200-50-5)

N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine (CAS No. 2138200-50-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to as N-ethyl difluoro propanamine derivative, features a combination of fluorine atoms and an imidazole ring, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine includes an ethyl group attached to a propanamine backbone, which is further modified with two fluorine atoms and a 2-methylimidazol-1-yl substituent. This intricate structure contributes to its distinct physicochemical properties, such as moderate polarity and stability under standard conditions. Researchers often explore fluorinated imidazole derivatives like this for their potential in pharmaceutical intermediates and agrochemical applications.

One of the key reasons behind the growing interest in CAS 2138200-50-5 is its relevance to current trends in medicinal chemistry. The presence of both fluorine and imidazole moieties makes it a promising candidate for drug discovery programs targeting enzyme inhibition or receptor modulation. Recent studies have highlighted the importance of difluoroalkyl amines in improving the bioavailability and metabolic stability of therapeutic agents, aligning with the industry's focus on developing more effective and safer medications.

From a synthetic chemistry perspective, N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine presents interesting challenges and opportunities. The incorporation of fluorine atoms requires specialized techniques, and the imidazole ring offers multiple sites for further functionalization. These characteristics make it a valuable building block for creating more complex molecules, particularly in the development of heterocyclic compounds with tailored properties.

The compound's potential applications extend beyond pharmaceuticals. In material science, fluorinated imidazole derivatives have shown promise in creating advanced polymers with enhanced thermal stability and chemical resistance. The unique electronic properties of the imidazole ring, combined with the effects of fluorination, could lead to innovations in electronic materials or coatings technology.

Quality control and analytical characterization of N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the required purity standards for research and potential commercial applications. The analytical data also helps researchers understand the compound's behavior under various conditions, which is crucial for its successful utilization.

Storage and handling of CAS 2138200-50-5 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment away from strong oxidizing agents is recommended to maintain its stability over time. Researchers working with this compound should follow good laboratory practices to ensure safety and preserve the compound's integrity.

The market for specialized compounds like N-ethyl difluoro propanamine derivative has been growing steadily, driven by increasing demand from pharmaceutical and agrochemical research sectors. Custom synthesis services for such molecules have become more prevalent, allowing researchers to access these materials without needing to develop complex synthetic routes in-house.

Future research directions for N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine may explore its potential as a scaffold for creating libraries of related compounds through various chemical modifications. The combination of fluorine atoms and the imidazole ring offers multiple possibilities for structure-activity relationship studies, particularly in the context of biological activity optimization.

For researchers interested in obtaining CAS 2138200-50-5, several specialty chemical suppliers offer this compound, often with options for custom quantities or purity grades. The availability of this material from multiple sources reflects its growing importance in chemical research and development.

In conclusion, N-ethyl-2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine represents an interesting example of modern fluorinated heterocyclic chemistry. Its unique structural features and potential applications make it a compound worth watching as research in this area continues to advance. Whether for pharmaceutical development, material science, or fundamental chemical research, this molecule offers numerous opportunities for innovation and discovery.